Cas no 1216941-48-8 (Paritaprevir)
Paritaprevir Chemical and Physical Properties
Names and Identifiers
-
- Paritaprevir
- Veruprevir
- ABT-450
- (1R,4R,6S,14S,18R)-N-Cyclopropylsulfonyl-14-[(5-methylpyrazine-2-carbonyl)amino]-2,15-dioxo-18-phena
-
- MDL: MFCD28411394
- Inchi: 1S/C40H43N7O7S/c1-24-21-42-33(22-41-24)35(48)43-32-16-6-4-2-3-5-11-25-20-40(25,39(51)46-55(52,53)27-17-18-27)45-36(49)34-19-26(23-47(34)38(32)50)54-37-30-14-8-7-12-28(30)29-13-9-10-15-31(29)44-37/h5,7-15,21-22,25-27,32,34H,2-4,6,16-20,23H2,1H3,(H,43,48)(H,45,49)(H,46,51)/t25-,26-,32+,34-,40-/m1/s1
- InChI Key: UAUIUKWPKRJZJV-DEUGOSIFSA-N
- SMILES: S(C1([H])C([H])([H])C1([H])[H])(N([H])C([C@@]12C([H])([H])[C@@]1([H])C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]([H])(C(N1C([H])([H])[C@@]([H])(C([H])([H])[C@]1([H])C(N2[H])=O)OC1C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C2N=1)=O)N([H])C(C1C([H])=NC(C([H])([H])[H])=C([H])N=1)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 765.294
- Monoisotopic Mass: 765.294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 55
- Rotatable Bond Count: 7
- Complexity: 1600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 198
Experimental Properties
- LogP: 6.34660
Paritaprevir Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P280-P305+P351+P338
- Storage Condition:4°C, protect from light
Paritaprevir Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG184-50mg |
Paritaprevir |
1216941-48-8 | 98+% | 50mg |
20066CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG184-10mg |
Paritaprevir |
1216941-48-8 | 98+% | 10mg |
5584CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG184-5mg |
Paritaprevir |
1216941-48-8 | 98+% | 5mg |
3554CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG184-1mg |
Paritaprevir |
1216941-48-8 | 98+% | 1mg |
1189CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KG184-25mg |
Paritaprevir |
1216941-48-8 | 98+% | 25mg |
10578CNY | 2021-05-07 | |
| S e l l e c k ZHONG GUO | S5404-5mg |
Paritaprevir (ABT-450) |
1216941-48-8 | 99.97% | 5mg |
¥1204.23 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S5404-25mg |
Paritaprevir (ABT-450) |
1216941-48-8 | 99.97% | 25mg |
¥3743.78 | 2023-09-15 | |
| DC Chemicals | DC8183-100 mg |
Paritaprevir(Veruprevir ABT-450) |
1216941-48-8 | >98% | 100mg |
$800.0 | 2022-02-28 | |
| DC Chemicals | DC8183-250 mg |
Paritaprevir(Veruprevir ABT-450) |
1216941-48-8 | >98% | 250mg |
$1450.0 | 2022-02-28 | |
| DC Chemicals | DC8183-1 g |
Paritaprevir(Veruprevir ABT-450) |
1216941-48-8 | >98% | 1g |
$2900.0 | 2022-02-28 |
Paritaprevir Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on Paritaprevir
Paritaprevir (CAS No. 1216941-48-8): A Comprehensive Overview in Modern Pharmaceutical Research
Paritaprevir, chemically identified by the CAS number 1216941-48-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its pivotal role in antiviral therapies, particularly in the treatment of chronic hepatitis C. The molecular structure of Paritaprevir is meticulously designed to interact with specific enzymes, disrupting viral replication mechanisms and offering a robust therapeutic intervention.
The development of Paritaprevir was driven by the need for more effective and targeted treatments against hepatitis C virus (HCV). Its chemical composition, characterized by a complex heterocyclic framework, enables high selectivity for the viral protease NS3/4A. This specificity is crucial in minimizing side effects and enhancing patient compliance, which are often challenges in long-term antiviral treatments.
In recent years, Paritaprevir has been integrated into combination therapies, which have revolutionized the management of HCV infections. These combination regimens typically include direct-acting antivirals (DAAs) that target different stages of the viral life cycle. The inclusion of Paritaprevir in such cocktails has demonstrated remarkable efficacy rates, often achieving sustained virological response (SVR) in patients who were previously difficult to treat.
One of the most compelling aspects of Paritaprevir is its mechanism of action. It inhibits the HCV protease NS3/4A, which is essential for processing viral polyproteins into functional proteins necessary for viral replication. By blocking this enzymatic activity, Paritaprevir effectively halts the production of new virus particles, thereby reducing viral load and promoting recovery.
The pharmacokinetic profile of Paritaprevir has been extensively studied to optimize its therapeutic potential. It exhibits good oral bioavailability and a favorable half-life, allowing for once-daily dosing regimens. This aspect significantly improves patient convenience and adherence to treatment protocols.
Recent clinical trials have highlighted the efficacy of Paritaprevir-based therapies across various HCV genotypes. These studies have shown that patients infected with different strains of HCV respond favorably to treatments incorporating Paritaprevir. Notably, patients with genotype 1, one of the most challenging forms of HCV to treat, have seen substantial improvements in viral suppression and liver health.
The integration of Paritaprevir into clinical practice has not only improved treatment outcomes but also reduced the overall burden of HCV on healthcare systems. By enabling more rapid and effective viral clearance, these therapies have reduced the need for prolonged treatment durations and minimized the risk of complications associated with chronic liver disease.
Advances in computational chemistry and molecular modeling have further enhanced our understanding of Paritaprevir's interactions with biological targets. These tools have been instrumental in designing next-generation antiviral agents that build upon the success of Paritaprevir while addressing existing limitations.
The future prospects for Paritaprevir are promising, with ongoing research exploring its potential in treating other infectious diseases and its role in combination regimens against resistant strains of HCV. Additionally, efforts are underway to develop oral formulations that could further improve patient compliance and accessibility.
In conclusion, Paritaprevir (CAS No. 1216941-48-8) stands as a cornerstone in modern antiviral therapy. Its targeted action against HCV protease NS3/4A has reshaped treatment paradigms and offered hope to millions suffering from chronic hepatitis C. As research continues to uncover new applications and refine existing treatments, Paritaprevir remains at the forefront of pharmaceutical innovation.
1216941-48-8 (Paritaprevir) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)